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Compound of Interest

Compound Name: Acid green 22
CAS No.: 5863-51-4
Cat. No.: B1609151
Get Quote
. J

Executive Summary: The Identity Crisis

Critical Distinction: Acid Green 22 is NOT Light Green SF Yellowish, nor is it Fast Green FCF.
Inaccurate vendor labeling often conflates these three distinct triphenylmethane dyes.[1]

e Acid Green 22 (C.l. 42170): Also known as Alkali Fast Green 10G.[1][2] It is chemically
distinct due to its chlorine substituent and specific sulfonation pattern, conferring superior
stability in alkaline conditions.

e Light Green SF (C.l. 42095): The standard trichrome counterstain, notorious for rapid fading.

[1]3]

e Fast Green FCF (C.I. 42053): A common substitute for Light Green SF, known for near-IR
fluorescence.[1][3]

Why This Matters: Acid Green 22 has a bathochromic shift (red-shifted absorption) compared
to its counterparts.[1][3] If you substitute it into a fluorescence protocol assuming it behaves
like Light Green SF, you risk quenching far-red fluorophores (e.g., Cy5, Alexa Fluor 647) due to
its absorption peak at ~666 nm.[1][3]
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Technical Profile & Spectral Characteristics

husicochemical .

Property Data

Significance in Multi-

Staining
"Alkali" denotes resistance to
Common Name Alkali Fast Green 10G fading in high pH buffers.[1][3]
[41[5]
Use this for accurate
CAS Number 5863-51-4 procurement (avoid C.I.
42095).[1][3]
] Acts as a fluorescence
Class Triphenylmethane ]
quencher, not an emitter.[1]
CRITICAL: Absorbs deeply in
(Water) 666 nm
the red/far-red spectrum.[1][3]
. Compatible with standard
Solubility Water, Ethanol ) )
dehydration trains.[1]
o o Binds to cationic residues
Charge Anionic (Acidic)

(histones, collagen).[1][3]

Spectral Cross-Reactivity Diagram

The following diagram illustrates the spectral conflict. Acid Green 22 acts as a "spectral sink"

in the far-red channel.[1]
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Caption: Spectral interaction map showing Acid Green 22's high absorption overlap with Far-
Red fluorophores, leading to signal loss.

Comparative Performance Analysis

This table objectively compares Acid Green 22 against the two most common alternatives in
multi-staining workflows.
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Feature

Acid Green 22
(Alkali Fast Green)

Light Green SF
Yellowish

Fast Green FCF

Primary Utility

Collagen stain
(Alkaline stable)

Collagen stain
(Standard)

Protein/Collagen stain

) Low (High High (Fades within
Fading Rate ) Low
persistence) weeks)
Absorption Peak ~666 nm ~630 nm ~625 nm

Fluorescence

Quencher (Red/Far-
Red)

Quencher (Red)

Emitter (Near-IR

fluorescence)

IHC Compatibility

Excellent (Stable in

alkaline retrieval)

Poor (Fades in

alkaline retrieval)

Good

Best Use Case

Long-term archival
slides; High pH

protocols

Routine
H&E/Trichrome (short-
term)

Confocal microscopy

(as background)

Validated Protocol: Alkali Fast Green Trichrome

This protocol is engineered for Acid Green 22. It differs from standard Masson’s Trichrome by

utilizing the dye's alkaline stability to produce a more permanent stain.[1]

Reagents

Bouin’s Fluid: Picric acid (saturated), Formaldehyde (37%), Glacial Acetic acid.[1]

Nuclear Stain: Weigert's Iron Hematoxylin.[1]

Cytoplasmic Stain: Biebrich Scarlet-Acid Fuchsin.[1]

Differentiator: Phosphomolybdic-Phosphotungstic Acid (PMA/PTA).[1]

Target Stain (Acid Green 22):

o Acid Green 22 (C.I. 42170):[1][2][3][4] 2.0 g[1]

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/product/b1609151/docs?utm_src=pdf-body#technical-guide-cross-reactivity-of-acid-green-22-in-multi-staining-protocols
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://www.benchchem.com/product/b1609151/docs?utm_src=pdf-body#technical-guide-cross-reactivity-of-acid-green-22-in-multi-staining-protocols
https://www.benchchem.com/product/b1609151/docs?utm_src=pdf-body#technical-guide-cross-reactivity-of-acid-green-22-in-multi-staining-protocols
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
http://www.worlddyevariety.com/acid-dyes/acid-green-22.html
https://en.wikipedia.org/wiki/Light_green_SF
https://de.wikipedia.org/wiki/Acid_Green_22
https://www.sigmaaldrich.com/CL/es/product/sial/f7258
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

o Distilled Water: 98 mL[1]

o Glacial Acetic Acid:[1] 2.0 mL[1]

o Note: The slightly higher concentration (2%) vs Light Green (usually 1%) compensates for
its broader absorption profile.[1][3]

Step-by-Step Methodology

Deparaffinization: Xylene (3x 5 min)

100% EtOH (2x 3 min)
95% EtOH (1x 3 min)
dH

0.

Mordanting: Incubate in Bouin’s Fluid at 56°C for 1 hour. Wash in running tap water until
yellow color disappears.[1]

Nuclear Staining: Weigert's Iron Hematoxylin for 10 min.[1] Wash in running warm tap water
for 10 min.[1]

Cytoplasmic Staining: Biebrich Scarlet-Acid Fuchsin for 5 min. Rinse in dH

O.[1][6]

Differentiation: Incubate in PMA/PTA solution for 10-15 min. Crucial Step: This decolorizes
collagen, preparing it for Acid Green 22.[3]

Collagen Staining (The Core Step): Transfer directly to Acid Green 22 Solution for 5-10 min.
[1]

o Observation: Collagen should turn a deep, emerald green.
Differentiation/Rinse: Dip in 1% Acetic Acid for 1 min.

Dehydration: 95% EtOH
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100% EtOH

Xylene.[1] Mount with resinous medium.[1]

Mechanism of Action Flowchart
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(Collagen + Cytoplasm)
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Stains EVERYTHING Red

PMA/PTA Treatment
(Large Polyacid)

ize Exclusion

Displacement
PMA displaces Red dye from
permeable Collagen only

Acid Green 22 Application
(Small Acid Dye)

Final State
Nuclei: Black | Cytoplasm: Red | Collagen: Green

Click to download full resolution via product page

Caption: Competitive binding mechanism where Acid Green 22 selectively occupies collagen
sites vacated by PMA/PTA.

Cross-Reactivity & Troubleshooting
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Chemical Cross-Reactivity

» Histone Interference: Acid Green 22 is highly anionic.[1] If nuclear blocking is insufficient, it
will bind to histones, turning nuclei muddy green instead of black. Solution: Ensure Weigert’s
Hematoxylin is fresh and acidic; the iron lake blocks subsequent dye binding.[1]

e Basic Drug Carryover: In drug development, basic drug compounds trapped in tissue can
bind Acid Green 22, creating false-positive "collagen" signals.[1][3] Control: Run a "dye-
only" slide without the drug treatment to establish baseline background.

Spectral Cross-Talk (Fluorescence)

e The "Black Hole" Effect: Due to its

at 666 nm, Acid Green 22 is an efficient quencher of Cy5, Alexa Fluor 647, and DraQ5.[1]

o Recommendation: If combining with immunofluorescence, use Blue (DAPI) and Green
(FITC/AF488) channels only.[1][3] Avoid the Far-Red channel.

o Autofluorescence: Unlike Fast Green FCF, Acid Green 22 exhibits negligible intrinsic
fluorescence, making it a superior "dark" background for FITC/GFP imaging, provided the
concentration is controlled (<0.5% for IF counterstaining).[3]

References
o Llewellyn, B. D. (2024).[1] Differential Staining With Acid Dyes. StainsFile. Available at: [Link]

» Biological Stain Commission. (2023).[1] Certified Dyes and their Properties: Acid Green 22
(C.1. 42170).[1] Biological Stain Commission Reports.

e Kiernan, J. A. (2015).[1] Histological and Histochemical Methods: Theory and Practice. 5th
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Cross-Reactivity of Acid Green 22 in
Multi-Staining Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609151/docs#technical-guide-cross-reactivity-of-

acid-green-22-in-multi-staining-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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